Cas no 827610-64-0 (3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)-)

3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)- structure
827610-64-0 structure
Product name:3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)-
CAS No:827610-64-0
MF:C10H16O2
MW:168.232843399048
CID:683064
PubChem ID:11252234

3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)-
    • (1R,5S)-4,4,6,6-tetramethyl-3-oxabicyclo[3.1.1]heptan-2-one
    • (1R,5S)-(+)-4,4,6,6-Tetramethyl-3-oxabicyclo[3.1.1]heptan-2-one
    • DTXSID90460098
    • SCHEMBL1350925
    • 827610-64-0
    • VIXCZKKYZZAZDZ-BQBZGAKWSA-N
    • Inchi: InChI=1S/C10H16O2/c1-9(2)6-5-7(9)10(3,4)12-8(6)11/h6-7H,5H2,1-4H3/t6-,7-/m0/s1
    • InChI Key: VIXCZKKYZZAZDZ-BQBZGAKWSA-N
    • SMILES: CC1(C2CC1C(OC2=O)(C)C)C

Computed Properties

  • Exact Mass: 168.115029749g/mol
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 2.1

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